Cas no 887587-28-2 (2-(4-methylpiperidin-3-yl)acetic acid)

2-(4-methylpiperidin-3-yl)acetic acid Properties

Names and Identifiers

• 3-Piperidineaceticacid, 4-methyl-
• 2-(4-methylpiperidin-3-yl)acetic acid
• 4-METHYL-3-PIPERIDINEACETIC ACID
• EN300-301128
• SCHEMBL19815606
• AKOS006283959
• 887587-28-2
• DTXSID80669992
• (4-METHYLPIPERIDIN-3-YL)ACETIC ACID
• 6-Methyl-3-piperidine acetic acid
• 23-DICHLORO-5-(TRICHLOROMETHYL)PYRIDIN&
• +Expand

• MDL： MFCD07787243
• InChIKey： UUKHLEXOKMKFMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15NO2/c1-6-2-3-9-5-7(6)4-8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)
• SMILES： CC1CCNCC1CC(=O)O

Computed Properties

• Exact Mass: 157.11
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 157.11
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Refractive Index: 1.455
• Boiling Point: 289.3°C at 760 mmHg
• Flash Point: 128.8°C
• Density: 1.016